Cas no 1329643-44-8 ((S)-(+)-Ibuprofen-d)
(S) - (+) -ibuprofen-d3 is a deuterate of (s) - (+) -ibuprofen (S) - (+) -ibuprofen is an S-type isomer of ibuprofen, which can inhibit COX-1 and COX-2 activities with an IC50 of 2.1 μ M and 1.6 μ M. Conclusion: (s) - (+) -ibuprofen has analgesic, anti-inflammatory and antipyretic effects

(S)-(+)-Ibuprofen-d structure
Product Name:(S)-(+)-Ibuprofen-d
CAS No:1329643-44-8
Molecular Formula:C13H15D3O2
Molecular Weight:209.299
CID:4555290
PubChem ID:59014963
(S)-(+)-Ibuprofen-d Properties
Names and Identifiers
-
- (S)-(+)-Ibuprofen-d3
- (S)-Ibuprofen D3
- (S)-(+)-Ibuprofen-d
- 51146-56-6 unlabeled
- DA-59657
- G16050
- 1ST156869D3
- (+)-Ibuprofen-d3
- HY-78131AS
- (2S)-3,3,3-trideuterio-2-[4-(2-methylpropyl)phenyl]propanoic acid
- SCHEMBL14364959
- CS-0019818
- (alphaS)-alpha-(Methyl-d3)-4-(2-methylpropyl)benzeneacetic Acid
- MS-23152
- (S)-(+)-Ibuprofen D3
- 1329643-44-8
- (aS)-a-(Methyl-d3)-4-(2-methylpropyl)benzeneacetic Acid; (+)-Ibuprofen-d3; (S)-2-(4-Isobutylphenyl)propanoic Acid-d3; (S)-Ibuprofen-d3; S-(+)-p-Isobutylhydratropic Acid-d3;
- AKOS040737112
- (2S)-2-[4-(2-methylpropyl)phenyl](3,3,3-?H?)propanoic acid
-
- InChIKey: HEFNNWSXXWATRW-PCXQMPHHSA-N
- Inchi: InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/t10-/m0/s1/i3D3
- SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
Computed Properties
- Exact Mass: 209.14951g/mol
- Surface Charge: 0
- XLogP3: 3.5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 209.14951g/mol
- Monoisotopic Mass: 209.14951g/mol
- Topological Polar Surface Area: 37.3Ų
- Heavy Atom Count: 15
- Complexity: 203
- Isotope Atom Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Melting Point: 49-51°C
- Solubility: Chloroform, Ethyl Acetate, Methanol
(S)-(+)-Ibuprofen-d Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AW54652-2.5mg |
(S)-(+)-Ibuprofen-d3 |
1329643-44-8 | 2.5mg |
$314.00 | |||
Key Organics Ltd | MS-23152-1mg |
(S)-(+)-Ibuprofen-d3 |
1329643-44-8 | >97% | 1mg |
£942.40 | ||
MedChemExpress | HY-78131AS-1mg |
(S)-(+)-Ibuprofen-d |
1329643-44-8 | 98.87% | 1mg |
¥5800 | 2024-07-20 | |
TRC | I140012-2.5mg |
(S)-(+)-Ibuprofen-d3 |
1329643-44-8 | 2.5mg |
$ 215.00 | 2023-09-07 | ||
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | T12800-1mg |
(S)-(+)-Ibuprofen D3 |
1329643-44-8 | >98% | 1mg |
¥4720.00 |
(S)-(+)-Ibuprofen-d Suppliers
Artis.bioche
(CAS:1329643-44-8)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1329643-44-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
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3. High quality N-polar GaN films grown with varied V/III ratios by metal–organic vapor phase epitaxy†Chengguo Li,Kang Zhang,Qiaoyu Zeng,Xuebing Yin,Xiaoming Ge,Junjun Wang,Qiao Wang,Chenguang He,Wei Zhao,Zhitao Chen RSC Adv., 2020,10, 43187-43192
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Yanshuo Jin J. Mater. Chem. A, 2017,5, 8287-8291
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Philippe Vayssière,Georges Wipff Phys. Chem. Chem. Phys., 2003,5, 2842-2850
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Bishnu P. Biswal,Dhanraj B. Shinde,Rahul Banerjee Nanoscale, 2013,5, 10556-10561
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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Ryuji Kawano,Toshihisa Osaki,Koki Kamiya Lab Chip, 2013,13, 1476-1481
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1329643-44-8)(S)-(+)-Ibuprofen-d

Purity:99%/99%/99%
Quantity:1mg/5mg/10mg
Price($):592.0/1220.0/1617.0